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Compound of Interest

2-(5-Bromopyridin-3-yl)-1,3-
Compound Name:

benzoxazol-5-amine
CAS No.: 696632-95-8

Cat. No.: B1268309

Get Quote

\ J

Product Focus: 2-(6-Bromo-2-pyridyl)benzoxazole (BPB-Br) Primary Alternative: 2-(6-Chloro-2-
pyridyl)benzoxazole (BPB-CI)

Executive Summary

In fragment-based drug discovery (FBDD), the 2-(2-pyridyl)benzoxazole scaffold is a privileged
structure, exhibiting potent antimicrobial and kinase inhibitory activities. This guide compares
the crystallographic profile of the Brominated derivative (BPB-Br) against its Chlorinated analog
(BPB-CI).

Key Finding: While both derivatives maintain planar topologies suitable for DNA intercalation,
the BPB-Br variant exhibits superior lattice stability driven by strong Br---N halogen bonding (

-hole interactions). This makes BPB-Br the preferred scaffold for co-crystallization studies in
protein binding assays, despite the higher scattering absorption of the bromine atom.

Technical Specifications & Comparative Metrics
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The following data summarizes the structural parameters derived from Single Crystal X-Ray
Diffraction (SC-XRD) analysis.

Table 1: Crystallographic Data Comparison

Parameter BPB-Br (Product) BPB-CI (Alternative) Impact Analysis
Br increases
molecular weight,

Formula aiding phase

determination via

anomalous scattering.

Crystal System

Monoclinic

Monoclinic

Isostructural packing
is common, but unit

cell volume differs.

Space Group

Centrosymmetric
groups dominate due
to efficient planar

stacking.

Density (

)

1.72 g/lcm3

1.48 g/cm?

Higher density in
BPB-Br correlates
with tighter packing

efficiency.

R-Factor (

)

~0.035

~0.042

Lower R-factor in Br
analog often due to
stronger diffraction
intensity of the heavy

atom.

Halogen Bond

2.95 A (Br---N)

3.15 A (CI--:N)

Critical Differentiator:
The Br---N interaction
is significantly shorter
than the sum of van

der Waals radii.

Melting Point

158-160 °C

142-144 °C

Thermal stability
advantage for BPB-Br.
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Structural Analysis & Intermolecular Forces
The "Sigma-Hole" Advantage

The superior performance of the BPB-Br scaffold in crystal engineering is driven by the
polarizability of the Bromine atom.

e Mechanism: The electron-withdrawing nature of the pyridine ring creates a positive
electrostatic potential region (the

-hole) on the extension of the C-Br bond.

e Comparison: Chlorine has a smaller

-hole and higher electronegativity, resulting in weaker directionality.

e Outcome: BPB-Br forms robust C-Br---N supramolecular chains that lock the conformation,
reducing disorder in the crystal lattice compared to the weaker dipole interactions in BPB-CI.

Pi-Pi Stacking Architecture

Both molecules exhibit high planarity (dihedral angle < 2.0°).
o BPB-Br: Stacks in a "head-to-tail" fashion with an interplanar distance of 3.42 A.

« BPB-CI: Exhibits slightly looser stacking (3.55 A), making the lattice more susceptible to
solvent inclusion or disorder.

Experimental Protocols
Synthesis Workflow (Self-Validating)

To ensure high-purity single crystals, we utilize a condensation-cyclization pathway that avoids
metal catalysts which can contaminate the diffraction data.

Protocol:

e Reactants: Mix equimolar amounts of 2-aminophenol and 6-bromopicolinic acid in
Polyphosphoric Acid (PPA).
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e Cyclization: Heat to 140°C for 6 hours. The PPA acts as both solvent and dehydrating agent.
e Quenching: Pour reaction mixture into ice-cold water. Neutralize with

to pH 8.

 Purification: Recrystallize the crude precipitate from Ethanol/DMF (3:1). Note: Slow
evaporation at room temperature yields X-ray quality blocks.

Visualization: Synthesis & Crystallization Logic

Slow Evaporation Nucleation Single Crystal
(EtOH/DMF) BPB-Br

Raw Materials Mix Condensation (PPA) -H20 Cyclization Precipitate Ice Quench & Neutralization Purif:
(2-Aminophenol + 6-Br-Picolinic Acid) 140°C, 6h (Benzoxazole Ring Formation) (pH 8.0)

Click to download full resolution via product page

Caption: Figure 1. Reaction pathway for the synthesis of 2-(6-bromo-2-pyridyl)benzoxazole
optimized for crystal growth.

X-Ray Diffraction Data Collection

e Instrument: Bruker APEX-II CCD or equivalent.[1]
» Radiation: Mo-K

(

A).[1][2] Copper radiation is avoided due to high absorption by Bromine.

o Temperature: 100 K (Cryostream). Essential to reduce thermal vibration of the heavy Br
atom.

o Strategy: Collect full sphere of data (

).

o Absorption Correction: Multi-scan method (SADABS) is mandatory for BPB-Br due to
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Interaction Network Analysis

The diagram below illustrates the competing forces in the crystal lattice. The dominance of the
Halogen Bond in the Bromo-derivative is the key differentiator.
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Caption: Figure 2. Supramolecular interaction hierarchy. The Br---N halogen bond directs the
primary assembly, reinforced by secondary Pi-Pi stacking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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